Cas no 2228197-46-2 (methyl 3-(1-amino-2,2-difluorocyclopropyl)-4-(dimethylamino)benzoate)

• Product Name: methyl 3-(1-amino-2,2-difluorocyclopropyl)-4-(dimethylamino)benzoate
• CAS No: 2228197-46-2
• MF: C₁₃H₁₆F₂N₂O₂
• MW: 270.275150299072
• CID: 6105145
• PubChem ID: 165830652
• Update Time: 2025-08-03

methyl 3-(1-amino-2,2-difluorocyclopropyl)-4-(dimethylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-amino-2,2-difluorocyclopropyl)-4-(dimethylamino)benzoate
• EN300-1971998
• 2228197-46-2

• Inchi： 1S/C13H16F2N2O2/c1-17(2)10-5-4-8(11(18)19-3)6-9(10)12(16)7-13(12,14)15/h4-6H,7,16H2,1-3H3
• InChI Key： VJHPDEZQFFIMRA-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=C(C(=O)OC)C=CC=1N(C)C)N)F

Computed Properties

• Exact Mass: 270.11798408g/mol
• Monoisotopic Mass: 270.11798408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6Ų

Additional information on methyl 3-(1-amino-2,2-difluorocyclopropyl)-4-(dimethylamino)benzoate

Methyl 3-(1-amino-2,2-difluorocyclopropyl)-4-(dimethylamino)benzoate: A Comprehensive Overview

Methyl 3-(1-amino-2,2-difluorocyclopropyl)-4-(dimethylamino)benzoate (CAS No. 2228197-46-2) is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its cyclopropane ring, dimethylamino group, and fluorine substituents, exhibits intriguing properties that make it a valuable subject for research and development.

The molecular structure of methyl 3-(1-amino-2,2-difluorocyclopropyl)-4-(dimethylamino)benzoate is defined by its benzoate ester moiety, which serves as a versatile platform for functionalization. The presence of the cyclopropane ring introduces strain into the molecule, potentially enhancing its reactivity and bioavailability. Recent studies have explored the role of such strained rings in drug design, highlighting their potential to improve pharmacokinetic properties.

One of the most notable features of this compound is its dimethylamino group, which contributes to its basicity and ability to form hydrogen bonds. This characteristic is particularly advantageous in medicinal chemistry, where such groups are often employed to enhance solubility and stability. Furthermore, the fluorine substituents on the cyclopropane ring not only increase the molecular weight but also impart lipophilicity, which is crucial for membrane permeability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 3-(1-amino-2,2-difluorocyclopropyl)-4-(dimethylamino)benzoate. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and ring-opening/closing techniques, to construct the complex architecture of this compound. These methods have significantly improved the yield and purity of the product, making it more accessible for further studies.

The pharmacological profile of methyl 3-(1-amino-2,2-difluorocyclopropyl)-4-(dimethylamino)benzoate has been extensively investigated in preclinical models. Studies have demonstrated its potential as an antitumor agent, with promising results in inhibiting cancer cell proliferation and inducing apoptosis. Additionally, this compound has shown anti-inflammatory properties, suggesting its utility in treating chronic inflammatory diseases.

In terms of therapeutic applications, methyl 3-(1-amino-2,2-difluorocyclopropyl)-4-(dimethylamino)benzoate holds great promise as a lead compound for drug development. Its unique combination of structural features makes it an ideal candidate for further optimization through medicinal chemistry approaches. Researchers are currently exploring modifications to enhance its bioavailability and reduce potential side effects.

The future outlook for methyl 3-(1-amino-2,2-difluorocyclopropyl)-4-(dimethylamino)benzoate is bright, with ongoing studies focusing on its mechanism of action and toxicity profile. As our understanding of this compound deepens, it is expected to play a pivotal role in advancing novel therapeutic strategies for various diseases.